Cas no 303162-96-1 (2-Naphthalenecarboxamide,N-[4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]-2-pyridinyl]-)

• Product Name: 2-Naphthalenecarboxamide,N-[4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]-2-pyridinyl]-
• CAS No: 303162-96-1
• MF: C₃₃H₂₅N₃OS₂
• MW: 543.701104879379
• CID: 1442166
• Update Time: 2024-08-15

2-Naphthalenecarboxamide,N-[4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide,N-[4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]-2-pyridinyl]-
• 2-Naphthalenecarboxamide, N-[4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]-2-pyridinyl]-

• Inchi： 1S/C33H25N3OS2/c1-21-6-5-9-25(18-21)30-31(39-33(36-30)23-12-14-28(38-2)15-13-23)26-16-17-34-29(20-26)35-32(37)27-11-10-22-7-3-4-8-24(22)19-27/h3-20H,1-2H3,(H,34,35,37)
• InChI Key： KSIPVTAIFVOXSJ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1=NC=CC(C2SC(C3=CC=C(SC)C=C3)=NC=2C2=CC=CC(C)=C2)=C1)=O

Computed Properties

• Exact Mass: 543.14415

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• PSA: 54.88
• pka: 11.72±0.70(Predicted)